Cas no 42085-50-7 (Benzenepropanoicacid, a,3,4-trihydroxy-, (aS)-)
42085-50-7 structure
Product Name:Benzenepropanoicacid, a,3,4-trihydroxy-, (aS)-
CAS No:42085-50-7
MF:C9H10O5
MW:198.172703266144
CID:335157
PubChem ID:179536
Update Time:2025-04-19
Benzenepropanoicacid, a,3,4-trihydroxy-, (aS)- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoicacid, a,3,4-trihydroxy-, (aS)-
- PD132193
- DTXSID90194927
- 42085-50-7
- Benzenepropanoic acid, alpha,3,4-trihydroxy-, (aS)-
- (s)-3-(3,4-dihydroxyphenyl) lactic acid
- SCHEMBL5691448
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- Inchi： 1S/C9H10O5/c10-6-2-1-5(3-7(6)11)4-8(12)9(13)14/h1-3,8,10-12H,4H2,(H,13,14)/t8-/m0/s1
- InChI Key： PAFLSMZLRSPALU-QMMMGPOBSA-N
- SMILES： O[C@H](C(=O)O)CC1C=CC(=C(C=1)O)O
Computed Properties
- Exact Mass: 198.05282342g/mol
- Monoisotopic Mass: 198.05282342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 98Ų
Benzenepropanoicacid, a,3,4-trihydroxy-, (aS)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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